Cas no 1779855-80-9 (1-(2,5-difluoropyridin-4-yl)ethan-1-one)

• Product Name: 1-(2,5-difluoropyridin-4-yl)ethan-1-one
• CAS No: 1779855-80-9
• MF: C₇H₅F₂NO
• MW: 157.117508649826
• MDL: MFCD28130469
• CID: 5617598
• PubChem ID: 84650491
• Update Time: 2025-05-21

1-(2,5-difluoropyridin-4-yl)ethan-1-one Chemical and Physical Properties

Names and Identifiers

• 1779855-80-9
• 1-(2,5-difluoropyridin-4-yl)ethan-1-one
• 1-(2,5-Difluoropyridin-4-yl)ethanone
• Z1999524868
• EN300-2911890
• Ethanone, 1-(2,5-difluoro-4-pyridinyl)-

• MDL： MFCD28130469
• Inchi： 1S/C7H5F2NO/c1-4(11)5-2-7(9)10-3-6(5)8/h2-3H,1H3
• InChI Key： KGSNALFRDQIXHF-UHFFFAOYSA-N
• SMILES： FC1C=NC(=CC=1C(C)=O)F

Computed Properties

• Exact Mass: 157.03392011g/mol
• Monoisotopic Mass: 157.03392011g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 163
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 30Ų

Experimental Properties

• Density: 1.281±0.06 g/cm3(Predicted)
• Boiling Point: 215.8±35.0 °C(Predicted)
• pka: -4.57±0.18(Predicted)

Additional information on 1-(2,5-difluoropyridin-4-yl)ethan-1-one

1-(2,5-Difluoropyridin-4-yl)ethan-1-one: A Comprehensive Overview

1-(2,5-Difluoropyridin-4-yl)ethan-1-one, also known by its CAS number 1779855-80-9, is a compound of significant interest in the fields of organic chemistry and materials science. This compound is characterized by its unique structure, which combines a pyridine ring with a ketone group. The presence of two fluorine atoms at the 2 and 5 positions of the pyridine ring introduces distinct electronic and steric properties, making it a valuable molecule for various applications.

The synthesis of 1-(2,5-difluoropyridin-4-yl)ethan-1-one has been extensively studied, with researchers exploring various methodologies to optimize its production. Recent advancements in catalytic systems and green chemistry have enabled more efficient and environmentally friendly routes to this compound. For instance, the use of palladium-catalyzed cross-coupling reactions has been reported as a promising approach to construct the pyridine-ketone framework with high yield and selectivity.

In terms of applications, 1-(2,5-difluoropyridin-4-yl)ethan-1-one has shown potential in the development of advanced materials. Its electronic properties make it a candidate for use in organic electronics, such as field-effect transistors (FETs) and light-emitting diodes (LEDs). Recent studies have demonstrated that incorporating this compound into polymer blends can enhance the charge transport properties of the resulting materials, paving the way for its application in flexible electronics.

The biological activity of 1-(2,5-difluoropyridin-4-yl)ethan-1-one has also been a topic of interest. Researchers have investigated its potential as a bioactive molecule, particularly in the context of enzyme inhibition and drug delivery systems. Preliminary results suggest that the fluorinated pyridine moiety may confer unique pharmacokinetic properties, making it a promising lead compound for further exploration in medicinal chemistry.

From an environmental perspective, understanding the fate and behavior of CAS 1779855-80-9 in various ecosystems is crucial. Recent studies have focused on its degradation pathways under different environmental conditions, such as UV light exposure and microbial action. These findings are essential for assessing its potential impact on ecosystems and guiding responsible use in industrial applications.

In conclusion, 1-(2,5-difluoropyridin-4-yl)ethan-1-one is a versatile compound with a wide range of potential applications across multiple disciplines. Its unique structure and functional groups make it an attractive target for ongoing research and development efforts. As new insights into its synthesis, properties, and applications continue to emerge, this compound is poised to play an increasingly important role in both academic and industrial settings.